TETRAETHYLENE GLYCOL MONOOCTYL ETHER
Cat. No. B097728
M. Wt: 306.44 g/mol
InChI Key: FEOZZFHAVXYAMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04988604
Procedure details
Tetraethyleneglycol (1243 g, 6.40 mol) was heated at 100° C. for 30 minutes with stirring and vigorous N2 bubbling, then cooled to 60° C. A 50% NaOH solution (70.4 g, 0.88 mol) was added and the resulting solution was heated at 100°-105° C. for 30 minutes with N2 bubbling. The solution was cooled to 60° C., bromooctane (154 g, 0.80 mol) was added, and the reaction was heated at 100°-110° C. for 24 hours. The reaction solution was cooled, added to ice water and extracted twice with methylene chloride. The combined extracts were washed with 10% NaOH, water and brine; dried, treated with charcoal, and filtered through a thin silica gel pad. The solvent was removed in vacuo; the residual product (155 g, 63%) was a pale yellow oil.
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Identifiers
|
REACTION_CXSMILES
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[CH2:1]([OH:13])[CH2:2][O:3][CH2:4][CH2:5][O:6][CH2:7][CH2:8][O:9][CH2:10][CH2:11][OH:12].N#N.[OH-].[Na+].Br[CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH2:25][CH3:26]>>[CH2:19]([O:12][CH2:11][CH2:10][O:9][CH2:8][CH2:7][O:6][CH2:5][CH2:4][O:3][CH2:2][CH2:1][OH:13])[CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH2:25][CH3:26] |f:2.3|
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Inputs
Step One
|
Name
|
|
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Quantity
|
1243 g
|
|
Type
|
reactant
|
|
Smiles
|
C(COCCOCCOCCO)O
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N#N
|
Step Three
|
Name
|
|
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Quantity
|
70.4 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Step Four
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N#N
|
Step Five
|
Name
|
|
|
Quantity
|
154 g
|
|
Type
|
reactant
|
|
Smiles
|
BrCCCCCCCC
|
Step Six
[Compound]
|
Name
|
ice water
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
60 °C
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Stirring
|
Type
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CUSTOM
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Details
|
with stirring
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Rate
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UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
the reaction was heated at 100°-110° C. for 24 hours
|
|
Duration
|
24 h
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TEMPERATURE
|
Type
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TEMPERATURE
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Details
|
The reaction solution was cooled
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted twice with methylene chloride
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WASH
|
Type
|
WASH
|
|
Details
|
The combined extracts were washed with 10% NaOH, water and brine
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
treated with charcoal
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered through a thin silica gel pad
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was removed in vacuo
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Outcomes
Product
|
Name
|
|
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Type
|
|
|
Smiles
|
C(CCCCCCC)OCCOCCOCCOCCO
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
